Cas no 2229220-08-8 (1-(4-ethynylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-(4-ethynylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2229220-08-8
• MF: C₁₅H₁₄F₂O₂
• MW: 264.267271518707
• CID: 5902531
• PubChem ID: 165973263
• Update Time: 2025-10-29

1-(4-ethynylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethynylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid
• EN300-1952273
• 2229220-08-8

• Inchi： 1S/C15H14F2O2/c1-2-11-3-5-12(6-4-11)14(13(18)19)7-9-15(16,17)10-8-14/h1,3-6H,7-10H2,(H,18,19)
• InChI Key： WJWBZEJBMZMDMX-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2C=CC(C#C)=CC=2)CC1)F

Computed Properties

• Exact Mass: 264.09618601g/mol
• Monoisotopic Mass: 264.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(4-ethynylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(4-ethynylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2229220-08-8)

1-(4-ethynylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2229220-08-8) is a fluorinated organic compound with a unique structural framework, combining an ethynylphenyl group with a difluorocyclohexane carboxylic acid moiety. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery, agrochemicals, and advanced polymer synthesis. Its molecular structure features a cyclohexane ring with two fluorine atoms at the 4-position, enhancing its metabolic stability and lipophilicity, which are critical for bioavailability in therapeutic agents.

The ethynylphenyl group in 1-(4-ethynylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid provides a reactive handle for further chemical modifications, making it a versatile intermediate in click chemistry and cross-coupling reactions. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are emerging as groundbreaking approaches in targeted protein degradation therapies. The compound's carboxylic acid functionality also allows for easy derivatization into esters, amides, or other bioactive derivatives.

In the context of current trends, 1-(4-ethynylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid aligns with the growing demand for fluorinated compounds in medicinal chemistry. Fluorination is a key strategy to improve drug-like properties, as evidenced by the increasing number of FDA-approved fluorinated drugs. Searches for "fluorinated drug candidates 2024" or "PROTACs small molecules" highlight the relevance of this compound in cutting-edge research. Its CAS No. 2229220-08-8 is frequently queried in chemical databases, reflecting its utility in high-impact studies.

From a synthetic perspective, the compound's difluorocyclohexane core offers conformational rigidity, which is advantageous for designing molecules with precise three-dimensional orientations. This property is crucial for structure-activity relationship (SAR) studies, where subtle changes in molecular geometry can significantly alter biological activity. The integration of ethynyl and carboxylic acid groups further expands its applicability in bioconjugation and polymer chemistry, addressing queries like "click chemistry reagents 2024" or "biocompatible polymers."

Environmental and regulatory considerations are also pivotal when discussing 1-(4-ethynylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid. While fluorinated compounds are valuable, their persistence in ecosystems has raised questions about sustainable synthesis and degradation pathways. Searches for "green chemistry fluorination" or "biodegradable fluorinated compounds" underscore the need for eco-friendly innovations in this space. Researchers are actively exploring catalytic methods to reduce waste and energy consumption during the production of such specialized chemicals.

In summary, 1-(4-ethynylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2229220-08-8) represents a multifaceted tool for modern chemical research. Its structural features cater to diverse applications, from drug development to advanced materials, while its alignment with trending topics like targeted protein degradation and sustainable chemistry ensures its continued relevance. As scientific inquiries evolve, this compound is poised to remain a cornerstone in innovation-driven fields.